Cas no 1448130-89-9 (N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide)

• Product Name: N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide
• CAS No: 1448130-89-9
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• CID: 6444866
• Update Time: 2025-06-14

N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide
• N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]naphthalene-1-carboxamide

• Inchi： 1S/C20H21N3O/c1-23-19-12-5-4-10-17(19)18(22-23)13-21-20(24)16-11-6-8-14-7-2-3-9-15(14)16/h2-3,6-9,11H,4-5,10,12-13H2,1H3,(H,21,24)
• InChI Key： SSCSBKDORQHQIA-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C3=C(N(C)N=2)CCCC3)=O)=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide

Comprehensive Overview of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide (CAS No. 1448130-89-9)

N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide, with the CAS No. 1448130-89-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a tetrahydroindazole core with a naphthalene carboxamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide has been explored in this context due to its potential interactions with key enzymatic pathways. Its indazole scaffold is known to exhibit affinity for various protein kinases, a feature that aligns with current trends in oncology and inflammatory disease research. This compound's CAS No. 1448130-89-9 is frequently cited in patent literature, underscoring its commercial and scientific relevance.

The synthesis of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further studies. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this molecule with minimal environmental impact.

From a pharmacological perspective, the naphthalene carboxamide group in this compound is noteworthy for its potential to enhance membrane permeability and metabolic stability. These properties are highly sought after in the design of central nervous system (CNS) drugs and anti-inflammatory agents. Recent publications have highlighted its role in modulating specific receptors, sparking discussions about its applicability in treating neurodegenerative disorders—a hot topic in modern medicine.

In the realm of computational chemistry, N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide has been the subject of molecular docking studies to predict its binding affinities with various biological targets. Such in silico analyses are invaluable for accelerating drug discovery pipelines, reducing reliance on costly and time-consuming experimental trials. This aligns with the broader industry shift toward AI-driven drug design, a trend dominating scientific discourse.

For researchers sourcing CAS No. 1448130-89-9, quality and reproducibility are paramount. Reputable suppliers often provide detailed certificates of analysis (CoA) to verify the compound's identity and purity. Storage recommendations typically include protection from light and moisture, as the tetrahydroindazole moiety may be sensitive to degradation under suboptimal conditions. Proper handling ensures the compound's integrity for downstream applications.

The versatility of N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide extends to its potential use as a chemical probe in mechanistic studies. By selectively inhibiting or activating specific pathways, it can help elucidate complex biological processes. This application is particularly relevant in the context of personalized medicine, where understanding individual molecular profiles is crucial for developing tailored therapies.

As the scientific community continues to explore the therapeutic potential of small-molecule compounds, N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylnaphthalene-1-carboxamide remains a promising candidate. Its structural features and functional groups offer a rich foundation for further derivatization, paving the way for next-generation therapeutics. With ongoing research, this compound may soon find its place in clinical pipelines, addressing unmet medical needs in diverse therapeutic areas.